ethyl 2-(2-(1-(2-morpholino-2-oxoethyl)-1H-indol-3-yl)-2-oxoacetamido)acetate

• IUPAC Name: ethyl 2-[[2-[1-(2-morpholin-4-yl-2-oxoethyl)indol-3-yl]-2-oxoacetyl]amino]acetate
• InChI: InChI=1S/C20H23N3O6/c1-2-29-18(25)11-21-20(27)19(26)15-12-23(16-6-4-3-5-14(15)16)13-17(24)22-7-9-28-10-8-22/h3-6,12H,2,7-11,13H2,1H3,(H,21,27)
• InChI Key: ZIPGTCMUKUKQPB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CNC(=O)C(=O)C1=CN(C2=CC=CC=C21)CC(=O)N3CCOCC3
• Molecular Formula: C20H23N3O6
• Molecular Weight: 401.4 g/mol

Description

Ethyl 2-(2-(1-(2-morpholino-2-oxoethyl)-1H-indol-3-yl)-2-oxoacetamido)acetate, commonly known as EMIA, is a synthetic compound that has been widely used in scientific research. It is a derivative of indole-2-carboxylic acid, which is an important intermediate in the synthesis of various bioactive compounds. EMIA has been found to exhibit a range of biological activities, including anti-inflammatory, anti-tumor, and anti-oxidant properties.

Scientific Research Applications

Antifungal Applications

• A derivative of the compound, 2-(2-oxo-morpholin-3-yl)-acetamide, has been identified as an effective fungicidal agent against Candida species. This series of compounds shows broad antifungal in vitro activity against various fungi species, including molds and dermatophytes (Bardiot et al., 2015).

Neuropharmacological Effects

• Synthesis of compounds related to ethyl 2-(2-(1-(2-morpholino-2-oxoethyl)-1H-indol-3-yl)-2-oxoacetamido)acetate, specifically 2-morpholinoethyl 2-(1-(pyridin-2-yl)ethoxy) acetate, demonstrated an effect on improving memory ability in mice (Li Ming-zhu, 2010).

Chemical Synthesis and Structural Analysis

• Research on similar compounds, such as ethyl 2-(N-morpholinyl)cyclopent-1-ene-1-carboxylate, has contributed to the synthesis of new derivatives and understanding of their chemical structures (Dotsenko et al., 2008).
• Spectroscopic analysis (FT-IR, FT-Raman, and NMR) and molecular docking studies of related compounds have been conducted to understand their molecular structure and potential inhibitory activities (El-Azab et al., 2016).

Anticancer Research

• Ethyl 2-((3-(4-fluorophenyl)-6-methyl-4-oxo-3,4-dihydroquinazolin-2-yl)thio) acetate, a related compound, showed potent inhibitory activity towards VEGFR-2 and EGFR tyrosine kinases, indicating potential as an effective anti-cancer agent (Riadi et al., 2021).

Antimalarial Activity

• Research into the antimalarial activity of certain compounds, although not directly the specified compound, provides insights into the potential application areas for similar structures (Khaomek et al., 2008).